Cas no 51369-06-3 (1-[2-(diethylamino)ethyl]-2,5-dimethylpiperidin-4-yl benzoate bis(2,3-dihydroxybutanedioate) (salt))

• Product name: 1-[2-(diethylamino)ethyl]-2,5-dimethylpiperidin-4-yl benzoate bis(2,3-dihydroxybutanedioate) (salt)
• CAS No: 51369-06-3
• MF: C₂₈H₄₄N₂O₁₄
• MW: 632.653969764709
• CID: 1571067
• PubChem ID: 3039916

1-[2-(diethylamino)ethyl]-2,5-dimethylpiperidin-4-yl benzoate bis(2,3-dihydroxybutanedioate) (salt) Chemical and Physical Properties

Names and Identifiers

• 1-[2-(diethylamino)ethyl]-2,5-dimethylpiperidin-4-yl benzoate bis(2,3-dihydroxybutanedioate) (salt)
• [1-[2-(diethylamino)ethyl]-2,5-dimethylpiperidin-4-yl] benzoate,(2R,3R)-2,3-dihydroxybutanedioic acid
• D-1-(2-(Diethylamino)ethyl)-2,5-dimethyl-4-piperidinol benzoate ditartrate
• 51369-06-3
• 2,3-Dihydroxybutanedioic acid--1-[2-(diethylamino)ethyl]-2,5-dimethylpiperidin-4-yl benzoate (2/1)
• DTXSID60965661
• 4-Piperidinol, 1-(2-(diethylamino)ethyl)-2,5-dimethyl-, benzoate, ditartrate, (D)-

• Inchi： InChI=1S/C20H32N2O2.2C4H6O6/c1-5-21(6-2)12-13-22-15-16(3)19(14-17(22)4)24-20(23)18-10-8-7-9-11-18;2*5-1(3(7)8)2(6)4(9)10/h7-11,16-17,19H,5-6,12-15H2,1-4H3;2*1-2,5-6H,(H,7,8)(H,9,10)/t;2*1-,2-/m.11/s1
• InChI Key： SAQRRGPJDXRLRL-WBPXWQEISA-N
• SMILES： CCN(CC)CCN1CC(C(CC1C)OC(=O)C2=CC=CC=C2)C.C(C(C(=O)O)O)(C(=O)O)O.C(C(C(=O)O)O)(C(=O)O)O

Computed Properties

• Exact Mass: 632.27925408g/mol
• Monoisotopic Mass: 632.27925408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 44
• Rotatable Bond Count: 14
• Complexity: 512
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 263Ų